Amiodarone-d4 Hydrochloride Amiodarone-d4 Hydrochloride
Brand Name: Vulcanchem
CAS No.: 1216715-80-8
VCID: VC0020818
InChI: InChI=1S/C25H29I2NO3.ClH/c1-4-7-11-22-23(18-10-8-9-12-21(18)31-22)24(29)17-15-19(26)25(20(27)16-17)30-14-13-28(5-2)6-3;/h8-10,12,15-16H,4-7,11,13-14H2,1-3H3;1H/i13D2,14D2;
SMILES: CCCCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC(=C(C(=C3)I)OCCN(CC)CC)I.Cl
Molecular Formula: C25H30ClI2NO3
Molecular Weight: 685.8 g/mol

Amiodarone-d4 Hydrochloride

CAS No.: 1216715-80-8

Cat. No.: VC0020818

Molecular Formula: C25H30ClI2NO3

Molecular Weight: 685.8 g/mol

* For research use only. Not for human or veterinary use.

Amiodarone-d4 Hydrochloride - 1216715-80-8

Specification

CAS No. 1216715-80-8
Molecular Formula C25H30ClI2NO3
Molecular Weight 685.8 g/mol
IUPAC Name (2-butyl-1-benzofuran-3-yl)-[3,5-diiodo-4-[1,1,2,2-tetradeuterio-2-(diethylamino)ethoxy]phenyl]methanone;hydrochloride
Standard InChI InChI=1S/C25H29I2NO3.ClH/c1-4-7-11-22-23(18-10-8-9-12-21(18)31-22)24(29)17-15-19(26)25(20(27)16-17)30-14-13-28(5-2)6-3;/h8-10,12,15-16H,4-7,11,13-14H2,1-3H3;1H/i13D2,14D2;
Standard InChI Key ITPDYQOUSLNIHG-MMJSDMDPSA-N
Isomeric SMILES [2H]C([2H])(C([2H])([2H])OC1=C(C=C(C=C1I)C(=O)C2=C(OC3=CC=CC=C32)CCCC)I)N(CC)CC.Cl
SMILES CCCCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC(=C(C(=C3)I)OCCN(CC)CC)I.Cl
Canonical SMILES CCCCC1=C(C2=CC=CC=C2O1)C(=O)C3=CC(=C(C(=C3)I)OCCN(CC)CC)I.Cl

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